(5-bromo-2,4-dimethoxybenzyl)(1-ethylpropyl)amine

• IUPAC Name: N-[(5-bromo-2,4-dimethoxyphenyl)methyl]pentan-3-amine
• InChI: InChI=1S/C14H22BrNO2/c1-5-11(6-2)16-9-10-7-12(15)14(18-4)8-13(10)17-3/h7-8,11,16H,5-6,9H2,1-4H3
• InChI Key: XNDHSXLYJJHYTH-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NCC1=CC(=C(C=C1OC)OC)Br
• Molecular Formula: C14H22BrNO2
• Molecular Weight: 316.23 g/mol

Description

(5-bromo-2,4-dimethoxybenzyl)(1-ethylpropyl)amine is a compound that belongs to the class of phenethylamines. It is also known as 2C-B-FLY, and it has been used in scientific research due to its psychoactive properties. This compound has been synthesized through various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied in detail.

Mechanism of Action

The mechanism of action of (5-bromo-2,4-dimethoxybenzyl)(1-ethylpropyl)amine is not fully understood. However, it is believed to act as a partial agonist at the 5-HT2A receptor and a full agonist at the 5-HT2C receptor. It may also have some affinity for other serotonin receptors.
Biochemical and Physiological Effects:
(5-bromo-2,4-dimethoxybenzyl)(1-ethylpropyl)amine has been shown to produce psychoactive effects in animals and humans. These effects include changes in mood, perception, and cognition. It has also been shown to increase heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using (5-bromo-2,4-dimethoxybenzyl)(1-ethylpropyl)amine in lab experiments is that it produces psychoactive effects similar to other phenethylamines, such as 2C-B and mescaline. This makes it a useful tool for studying the effects of these compounds on the central nervous system. However, one limitation is that it is a relatively new compound, and its long-term effects are not fully understood.

Future Directions

There are several future directions for research on (5-bromo-2,4-dimethoxybenzyl)(1-ethylpropyl)amine. One direction is to investigate its potential therapeutic applications, such as its use in the treatment of depression or anxiety. Another direction is to study its effects on different serotonin receptors and their potential therapeutic applications. Additionally, more research is needed to understand the long-term effects of this compound and its potential for abuse.

Synthesis Methods

(5-bromo-2,4-dimethoxybenzyl)(1-ethylpropyl)amine can be synthesized through various methods. One of the most common methods is the reaction of 2,4-dimethoxybenzaldehyde with 1-bromo-3-chloropropane in the presence of potassium carbonate. The resulting product is then treated with N-ethylpropan-2-amine to obtain (5-bromo-2,4-dimethoxybenzyl)(1-ethylpropyl)amine.

Scientific Research Applications

(5-bromo-2,4-dimethoxybenzyl)(1-ethylpropyl)amine has been used in scientific research as a psychoactive compound. It has been studied for its effects on the central nervous system and its potential therapeutic applications. This compound has been used in animal studies to investigate its effects on behavior, cognition, and mood.